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This guide provides troubleshooting and frequently asked questions for optimizing the use of

M-PER™, NE-PER™, and T-PER™ protein extraction reagents for successful Western blotting

experiments.

Frequently Asked Questions (FAQs)
Q1: What are M-PER, NE-PER, and T-PER reagents and how do I choose the right one?

A1: These are lysis reagents designed for efficient protein extraction from mammalian cells and

tissues. The choice depends on your sample type and the subcellular location of your target

protein.

M-PER™ (Mammalian Protein Extraction Reagent): Used for the extraction of total protein

from cultured mammalian cells (adherent or in suspension). It utilizes a mild, non-denaturing

detergent for efficient cell lysis.[1][2]

T-PER™ (Tissue Protein Extraction Reagent): Specifically formulated for total protein

extraction from various tissue samples through homogenization.[3][4][5] It is compatible with

many downstream applications, including Western blots and immunoassays.[3][4][5][6]

NE-PER™ (Nuclear and Cytoplasmic Extraction Reagents): Enables the stepwise separation

of nuclear and cytoplasmic proteins from a single cell population.[7][8] This is ideal for

studying protein localization and translocation.
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Q2: Can I add protease and phosphatase inhibitors to these reagents?

A2: Yes. M-PER, NE-PER, and T-PER reagents do not contain inhibitors. It is highly

recommended to add protease and phosphatase inhibitor cocktails immediately before use to

prevent protein degradation and preserve post-translational modifications.[3][9][10][11]

Q3: Are these lysis reagents compatible with protein concentration assays like BCA or

Bradford?

A3: Yes, lysates prepared with M-PER and T-PER are compatible with common protein assays,

including the Pierce BCA Protein Assay and Coomassie (Bradford) assays.[2][3][6] Lysates

from NE-PER are also compatible with the BCA assay.[7]

Lysis Reagent Selection Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011386_TPER_Tissue_Protein_Extract_Reag_UG.pdf
https://blog.addgene.org/troubleshooting-and-optimizing-a-western-blot
https://www.abcam.com/en-us/technical-resources/protocols/lysate-preparation-for-western-blot
https://www.bio-rad-antibodies.com/tips-western-blot-detection-of-tissue-lysates.html
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011378_MPER_Mammal_Protein_Extract_Reag_UG.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011386_TPER_Tissue_Protein_Extract_Reag_UG.pdf
https://www.selectscience.net/product/thermo-scientific-tm-t-per-tm-tissue-protein-extraction-reagent
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011398_NEPER_Nuc_Cytoplasmic_Extract_Reag_UG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Identify Sample Type

Sample Type?

Cultured Mammalian Cells

 Cells 

Mammalian Tissue

 Tissue 

Target Protein Location?

Total Protein

 Total 

Cytoplasmic & Nuclear

 Fractionated 

Use T-PER™

Use M-PER™ Use NE-PER™
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Start: Low Protein Yield Detected

Was a protease inhibitor cocktail added?

Add protease inhibitors to lysis buffer and repeat.

No

Was the sample kept cold (on ice) during lysis?

Yes

Repeat extraction, keeping all reagents and samples on ice.

No

Was sufficient lysis buffer volume used?

Yes

Increase lysis buffer volume based on sample size and re-extract.

No

Was the sample completely homogenized/resuspended?

Yes

Ensure complete homogenization (tissue) or resuspension (cells) and repeat.

No

Consider alternative lysis buffer (e.g., RIPA) for hard-to-solubilize proteins.

Yes

Sample Preparation Electrophoresis & Transfer Immunodetection

1. Cell/Tissue Lysis
(M-PER, NE-PER, T-PER)

2. Protein Quantification
(BCA/Bradford)

3. Sample Denaturation
(Laemmli Buffer + Heat)

4. SDS-PAGE
5. Protein Transfer

(to PVDF/NC Membrane)
6. Blocking 7. Primary Antibody Incubation 8. Secondary Antibody Incubation 9. Detection (ECL)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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